Cas no 186459-75-6 (Aspartic acid, N,N'-1,2-ethanediylbis-)

• Product Name: Aspartic acid, N,N'-1,2-ethanediylbis-
• CAS No: 186459-75-6
• MF: C₁₀H₁₆N₂O₈
• MW: 292.242643356323
• CID: 1379295
• PubChem ID: 123395
• Update Time: 2025-04-20

Aspartic acid, N,N'-1,2-ethanediylbis- Chemical and Physical Properties

Names and Identifiers

• Aspartic acid, N,N'-1,2-ethanediylbis-
• Ethylenediamine-N,N'-disuccinic acid
• 186459-75-6
• DTXSID80860260
• 2-[2-(1,2-dicarboxyethylamino)ethylamino]butanedioic acid
• N-{2-[(1,2-dicarboxyethyl)amino]ethyl}aspartic acid
• 2,2'-[Ethane-1,2-diylbis(azanediyl)]dibutanedioic acid
• SCHEMBL39257
• (S,S)-Ethylenediaminedisuccinic acid; (S,S)-Ethylenediamine-N,N'-disuccinic acid; N,N'-1,2-Ethanediylbis-L-aspartic acid
• VKZRWSNIWNFCIQ-UHFFFAOYSA-N
• A879383
• Q412231
• EDDS

• Inchi： 1S/C10H16N2O8/c13-7(14)3-5(9(17)18)11-1-2-12-6(10(19)20)4-8(15)16/h5-6,11-12H,1-4H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20)
• InChI Key： VKZRWSNIWNFCIQ-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)O)NCCNC(C(=O)O)CC(=O)O)=O

Computed Properties

• Exact Mass: 292.09068
• Monoisotopic Mass: 292.09066547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.9
• Topological Polar Surface Area: 173Ų

Experimental Properties

• PSA: 173.26